molecular formula C10H11BrO2 B15266338 1-(3-Bromo-6-hydroxy-2,4-dimethylphenyl)ethan-1-one

1-(3-Bromo-6-hydroxy-2,4-dimethylphenyl)ethan-1-one

Cat. No.: B15266338
M. Wt: 243.10 g/mol
InChI Key: LTUGFRGGXSVAPI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3-Bromo-6-hydroxy-2,4-dimethylphenyl)ethan-1-one is a brominated aromatic ketone featuring a phenyl ring substituted with a hydroxyl group at position 6, bromine at position 3, methyl groups at positions 2 and 4, and an acetyl group (ethanone) at position 1.

Properties

Molecular Formula

C10H11BrO2

Molecular Weight

243.10 g/mol

IUPAC Name

1-(3-bromo-6-hydroxy-2,4-dimethylphenyl)ethanone

InChI

InChI=1S/C10H11BrO2/c1-5-4-8(13)9(7(3)12)6(2)10(5)11/h4,13H,1-3H3

InChI Key

LTUGFRGGXSVAPI-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C(=C1Br)C)C(=O)C)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Bromo-6-hydroxy-2,4-dimethylphenyl)ethan-1-one can be achieved through several methods. One common approach involves the bromination of 2,4-dimethylphenol followed by acetylation. The reaction typically uses bromine as the brominating agent and acetic anhydride for acetylation. The reaction conditions often include a solvent such as dichloromethane and a catalyst like aluminum chloride to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems allows for precise control of reaction parameters, such as temperature, pressure, and reactant concentrations, which are crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

1-(3-Bromo-6-hydroxy-2,4-dimethylphenyl)ethan-1-one undergoes various chemical reactions, including:

    Oxidation: The hydroxyl group can be oxidized to form a ketone or carboxylic acid.

    Reduction: The carbonyl group can be reduced to form an alcohol.

    Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

    Substitution: Nucleophilic substitution reactions typically use reagents like sodium azide (NaN3) or thiourea (NH2CSNH2).

Major Products Formed

    Oxidation: Formation of 1-(3-Bromo-6-hydroxy-2,4-dimethylphenyl)ethan-1-one carboxylic acid.

    Reduction: Formation of 1-(3-Bromo-6-hydroxy-2,4-dimethylphenyl)ethanol.

    Substitution: Formation of 1-(3-Amino-6-hydroxy-2,4-dimethylphenyl)ethan-1-one or 1-(3-Mercapto-6-hydroxy-2,4-dimethylphenyl)ethan-1-one.

Scientific Research Applications

1-(3-Bromo-6-hydroxy-2,4-dimethylphenyl)ethan-1-one has several applications in scientific research:

    Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

    Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

    Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

    Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3-Bromo-6-hydroxy-2,4-dimethylphenyl)ethan-1-one involves its interaction with specific molecular targets. The hydroxyl group can form hydrogen bonds with biological molecules, while the bromine atom can participate in halogen bonding. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects. The compound may also undergo metabolic transformations, further influencing its activity and potency.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers: Bromine and Hydroxyl Group Orientation

1-(4-Bromo-3-hydroxyphenyl)ethan-1-one (CAS: 73898-22-3)
  • Structural Difference : Bromine and hydroxyl groups are transposed (bromine at position 4, hydroxyl at position 3).
  • Physicochemical Properties : Higher polarity due to closer proximity of hydroxyl and bromine groups. Safety data indicate acute toxicity (H302, H315, H319) .
1-(3-Bromo-2,4,6-trimethylphenyl)ethan-1-one (Compound 9d)
  • Properties : Increased lipophilicity due to three methyl groups. NMR data (δ 2.45–2.01 ppm for methyl groups) and HRMS (m/z 455.9586 [M]⁺) confirm steric crowding .
  • Reactivity : Reduced solubility in polar solvents compared to the target compound.

Functional Group Variations

1-(4-Hydroxy-3-methoxyphenyl)ethan-1-one Derivatives (T1-T3)
  • Structural Difference : Methoxy group replaces bromine; hydroxyl at position 4.
  • Bioactivity : Derivatives exhibit antioxidant activity (up to 79.05% radical scavenging), comparable to ascorbic acid .
1-(2,4-Dimethylphenyl)ethan-1-one (2',4'-Dimethylacetophenone)
  • Structural Difference : Lacks bromine and hydroxyl groups.
  • Applications : Used as a flavoring agent in food (e.g., tea) due to low toxicity .
  • Physicochemical Properties : Lower molecular weight (MW: 162.23 g/mol) and higher volatility compared to the brominated target compound .

Brominated Analogs in Medicinal Chemistry

(E)-2-(1-Bromo-1H-indol-3-yl)-1-(4-methoxyphenyl)-2-(phenylimino)ethan-1-one (3d)
  • Structural Difference : Brominated indole core instead of a substituted phenyl ring.
  • Properties : HRMS (m/z 437.0052 [M+H]⁺) confirms stability under ESI conditions. Used in heterocyclic drug discovery .

Data Table: Key Properties of Selected Analogs

Compound Name Molecular Weight (g/mol) Key Substituents Notable Properties/Activities Reference
Target Compound 257.12 3-Br, 6-OH, 2,4-Me Synthetic intermediate (inferred) -
1-(4-Bromo-3-hydroxyphenyl)ethan-1-one 229.05 4-Br, 3-OH Acute toxicity (H302, H315)
1-(4-Hydroxy-3-methoxyphenyl)ethan-1-one 166.17 4-OH, 3-OMe Antioxidant (79.05% activity)
1-(2,4-Dimethylphenyl)ethan-1-one 162.23 2,4-Me Flavoring agent

Research Findings and Implications

  • Synthetic Pathways : Bromination of acetylated intermediates (e.g., 3-acetylphenyl acetate → 3-(2-bromoacetyl)phenyl acetate) is a viable route for introducing bromine .
  • Structural Insights : Positional isomerism significantly alters electronic properties; bromine at position 3 (target compound) may improve electrophilic aromatic substitution reactivity compared to position 4 analogs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.